Cas no 486420-91-1 (BENZENE, 2-BROMO-4-METHOXY-1-(1-METHYLETHYL)-)

2-Bromo-4-methoxy-1-(1-methylethyl)-benzene is a brominated aromatic compound featuring a methoxy and isopropyl substituent on the benzene ring. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine atom offers a versatile site for further functionalization via cross-coupling reactions, while the methoxy and isopropyl groups enhance steric and electronic properties, influencing selectivity in synthetic pathways. Its well-defined molecular architecture ensures consistent performance in complex transformations. The compound is typically handled under controlled conditions due to its reactivity, requiring appropriate safety measures during storage and use.
BENZENE, 2-BROMO-4-METHOXY-1-(1-METHYLETHYL)- structure
486420-91-1 structure
Product Name:BENZENE, 2-BROMO-4-METHOXY-1-(1-METHYLETHYL)-
CAS No:486420-91-1
MF:C10H13BrO
MW:229.113622426987
CID:3370659
PubChem ID:57593984
Update Time:2025-06-07

BENZENE, 2-BROMO-4-METHOXY-1-(1-METHYLETHYL)- Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 2-BROMO-4-METHOXY-1-(1-METHYLETHYL)-
    • DB-116623
    • E71918
    • 2-Bromo-4-methoxy-1-(1-methylethyl)benzene
    • SCHEMBL12806649
    • 2-Bromo-1-isopropyl-4-methoxybenzene
    • 486420-91-1
    • WS-00599
    • 2-bromo-4-methoxy-1-propan-2-ylbenzene
    • Inchi: 1S/C10H13BrO/c1-7(2)9-5-4-8(12-3)6-10(9)11/h4-7H,1-3H3
    • InChI Key: TXGONKBBXWVIBE-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1C(C)C)OC

Computed Properties

  • Exact Mass: 228.01498g/mol
  • Monoisotopic Mass: 228.01498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 9.2Ų

BENZENE, 2-BROMO-4-METHOXY-1-(1-METHYLETHYL)- Pricemore >>

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